2-(2,3-Difluoro-phenyl)-1H-imidazo[4,5-c]pyridine

• IUPAC Name: 2-(2,3-difluorophenyl)-3H-imidazo[4,5-c]pyridine
• InChI: InChI=1S/C12H7F2N3/c13-8-3-1-2-7(11(8)14)12-16-9-4-5-15-6-10(9)17-12/h1-6H,(H,16,17)
• InChI Key: YHWRNLFLGWSRMG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)F)C2=NC3=C(N2)C=NC=C3
• Molecular Formula: C12H7F2N3
• DSSTOX Substance ID: DTXSID90650715
• Molecular Weight: 231.20 g/mol
• CAS RN: 858935-15-6

Description

2-(2,3-Difluoro-phenyl)-1H-imidazo[4,5-c]pyridine, also known as DFPIP, is an imidazopyridine derivative that has been widely studied for its potential applications in scientific research. This compound has been found to have various biochemical and physiological effects, and has been used in numerous lab experiments. In

Scientific Research Applications

Antiviral Applications

A significant application of 2-(2,3-difluorophenyl)-1H-imidazo[4,5-c]pyridine is in the field of antiviral research, particularly against the hepatitis C virus (HCV). This compound, identified as a novel class of compounds with activity against pestiviruses and HCV, showed potent antiviral activity. Modifications to the substituents at positions 2 and 5 on this scaffold resulted in enhanced antiviral efficacy. Specifically, one derivative demonstrated a notable potency against HCV with an EC50 of 0.10 µM and a selectivity index of 1080, highlighting its potential as an antiviral agent (Puerstinger et al., 2007).

Structural Analysis

The structural analysis of imidazo[4,5-c]pyridine derivatives, such as the crystallographic study of ethyl 2-(6-bromo-2-phenyl-3H-imidazo[4,5-b]pyridin-3-yl)acetate, reveals the molecular conformation and intermolecular interactions characteristic of this class of compounds. Such studies provide insights into the crystalline structures, helping to understand how modifications impact molecular properties and interactions, which is crucial for designing derivatives with specific biological activities (Hjouji et al., 2016).

Biochemical Analysis

Biochemical Properties

2-(2,3-Difluoro-phenyl)-1H-imidazo[4,5-c]pyridine plays a significant role in biochemical reactions by interacting with various enzymes, proteins, and other biomolecules. It has been observed to interact with cyclin-dependent kinases (CDKs), which are crucial for cell cycle regulation

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For instance, it has been shown to induce apoptosis in cancer cells by activating caspase pathways and downregulating anti-apoptotic proteins . Additionally, it affects cellular metabolism by altering the activity of metabolic enzymes and pathways.

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It binds to the active sites of CDKs, inhibiting their kinase activity and preventing phosphorylation of target proteins . This inhibition leads to cell cycle arrest and apoptosis. Furthermore, it can modulate gene expression by interacting with transcription factors and influencing their activity.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound exhibits stability under standard laboratory conditions, but its degradation products can influence long-term cellular functions. Studies have shown that prolonged exposure to the compound can lead to sustained inhibition of cell proliferation and induction of apoptosis . The stability and degradation of the compound are crucial factors in its long-term efficacy and safety.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound effectively inhibits tumor growth without significant toxicity . At higher doses, it can cause adverse effects such as hepatotoxicity and nephrotoxicity. Threshold effects have been observed, where a specific dosage range maximizes therapeutic benefits while minimizing toxic effects.

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes such as cytochrome P450, which are responsible for its biotransformation and elimination . The compound’s metabolism can affect metabolic flux and metabolite levels, influencing its overall pharmacokinetics and pharmacodynamics.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through specific transporters and binding proteins . These interactions determine its localization and accumulation in different cellular compartments. The compound’s distribution is crucial for its therapeutic efficacy and potential side effects.

Subcellular Localization

The subcellular localization of this compound influences its activity and function. It is directed to specific compartments or organelles through targeting signals and post-translational modifications . This localization is essential for its interaction with target biomolecules and subsequent biological effects.

Synthesis routes and methods I

Procedure details

Phosphorous pentoxide (24.56 g) was dissolved in methanesulfonic acid (165.8 mL) at 50° C. with stirring. To the solution, 3,4-diaminopyridine (12.3 g, 0—11 moles) and 2,3-difluorobenzoic acid (19.4 g, 0.12 moles) were added. The reaction mixture was heated to 190° C. for 3 hours. The reaction was done three times. The reaction mixtures was cooled to 50° C. and poured into ice with stirring. At this stage, all three batches were combined. The reaction mixture was neutralized by the addition of NaOH with stirring until the pH is 8. Solid material precipitated out of solution, was collected by filtration and air-dried. The final product was re-crystallized from ethanol/water twice to yield 36 g of 2-(2,3-difluorophenyl)-3H-imidazo[4,5-c]pyridine. 1H 300 Mhz (CD3OD) sigma 7.3-7.42 (m, 1p); 7.43-7.58 (m, 1p); 7.70 (d, 1p); 8.0 (m, 1p); 8.34 (d, 1p); and 8.95 (s, 1p). LC/MS data M/z=232.

Synthesis routes and methods II

Procedure details

Following the above taught procedure and substituting 2-fluorobenzoic acid in place of 2,3-difluorobenzoic acid, the compound 2-(2-fluorophenyl)-3H-imidazo[4,5-c]pyridine can be prepared.